A rapid and eco-friendly synthesis of novel and known benzopyrazines using silicatungstic acid (STA) as a new and recyclable catalyst†

Catalysis Science & Technology Pub Date: 2012-05-31 DOI: 10.1039/C2CY20227A

Abstract

A novel silica tungstic acid (STA) as a green catalyst has been prepared and employed for the solvent-free synthesis of novel benzopyrazines. Catalyst loadings as low as 2 mol% could be used leading to high yields of pure products. The STA was characterized by X-ray fluorescence (XRF), X-ray diffraction (XRD), inductively coupled plasma (ICP-OES) and Fourier transform infrared spectroscopy (FT-IR).

Graphical abstract: A rapid and eco-friendly synthesis of novel and known benzopyrazines using silica tungstic acid (STA) as a new and recyclable catalyst
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